[(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine

• IUPAC Name: N-[(1-methylindol-2-yl)methyl]-1-pyridin-4-ylmethanamine
• InChI: InChI=1S/C16H17N3/c1-19-15(10-14-4-2-3-5-16(14)19)12-18-11-13-6-8-17-9-7-13/h2-10,18H,11-12H2,1H3
• InChI Key: LOIVBKCFMIUART-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1CNCC3=CC=NC=C3
• Molecular Formula: C16H17N3
• Molecular Weight: 251.33 g/mol
• CAS No.: 883536-28-5

Description

[(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine (CAS: 883536-28-5) is a tertiary amine featuring a 1-methylindole moiety linked via a methylene bridge to a pyridin-4-ylmethyl group. Its molecular formula is C₁₆H₁₇N₃, with a molecular weight of 251.33 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine typically involves the reaction of 1-methylindole with pyridine-4-carboxaldehyde in the presence of a reducing agent. One common method is the reductive amination process, where the aldehyde group of pyridine-4-carboxaldehyde reacts with the amine group of 1-methylindole to form an imine intermediate. This intermediate is then reduced to yield the desired compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

[(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the 3-position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Electrophilic reagents like halogens or nitro groups in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of halogenated or nitro-substituted derivatives.

Scientific Research Applications

[(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine involves its interaction with specific molecular targets. The indole ring can interact with various receptors and enzymes, modulating their activity. The compound may inhibit or activate specific pathways, leading to its observed biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to its potential anticancer properties .

Comparison with Similar Compounds

Heterocyclic Core Variations

The indole and pyridine rings in the target compound distinguish it from analogs with alternative heterocycles. Key comparisons include:

Compound Name	Heterocyclic Core	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications	Reference
[(1-Methyl-1H-indol-2-yl)methyl]-(pyridin-4-ylmethyl)amine	Indole + Pyridine	C₁₆H₁₇N₃	251.33	883536-28-5	MAO inhibition
[(1-Methylpiperidin-4-yl)methyl]-(pyridin-4-ylmethyl)amine	Piperidine + Pyridine	C₁₃H₂₁N₃	219.33	1006333-47-6	Organic synthesis intermediate
[2-(Dimethylamino)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine	Pyrazole + Tertiary amine	C₉H₁₈N₄	182.27	N/A	Kinase inhibitor research
(2-Fluoro-5-pyridin-3-yl-phenyl)-{1-methyl-5-[2-(5-trifluoromethyl-1H-imidazol-2-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-amine	Benzimidazole + Imidazole	C₃₀H₂₁F₄N₇O	603.53	N/A	Anticancer research

Key Observations :

• Indole vs. Piperidine analogs (e.g., ) lack this aromaticity, reducing MAO affinity but improving solubility due to lower molecular weight.

Physicochemical Properties

Property	Target Compound	Piperidine Analog	Pyrazole Analog
Molecular Weight	251.33	219.33	182.27
Solubility	Moderate in organic solvents	High in polar solvents	High in aqueous buffers
Melting Point	Not reported	~90°C	Not reported
Hazard Classification	Not reported	Irritant (Xi)	Irritant (Xi)

Key Observations :

• The indole-containing compound’s higher molecular weight may limit blood-brain barrier penetration compared to smaller analogs like the piperidine derivative .
• Trifluoromethyl groups in benzimidazole derivatives (e.g., ) enhance lipophilicity, favoring membrane permeability but increasing metabolic stability challenges.